Cas no 1596809-16-3 (5,7-Dichloro-3-methylisoquinolin-1(2H)-one)

• Product Name: 5,7-Dichloro-3-methylisoquinolin-1(2H)-one
• CAS No: 1596809-16-3
• MF: C₁₀H₇Cl₂NO
• MW: 228.074680566788
• CID: 5707385
• PubChem ID: 97616934
• Update Time: 2025-06-08

5,7-Dichloro-3-methylisoquinolin-1(2H)-one Chemical and Physical Properties

Names and Identifiers

• 1596809-16-3
• 5,7-Dichloro-3-methylisoquinolin-1(2H)-one
• 5,7-Dichloro-3-methyl-2H-isoquinolin-1-one
• 1(2H)-Isoquinolinone, 5,7-dichloro-3-methyl-

• Inchi： 1S/C10H7Cl2NO/c1-5-2-7-8(10(14)13-5)3-6(11)4-9(7)12/h2-4H,1H3,(H,13,14)
• InChI Key： YDPGFSAWQMYBEO-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2C(NC(C)=CC=21)=O)Cl

Computed Properties

• Exact Mass: 226.9904692g/mol
• Monoisotopic Mass: 226.9904692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.390±0.06 g/cm3(Predicted)
• Boiling Point: 454.6±45.0 °C(Predicted)
• pka: 11.12±0.40(Predicted)

Additional information on 5,7-Dichloro-3-methylisoquinolin-1(2H)-one

Research Brief on 5,7-Dichloro-3-methylisoquinolin-1(2H)-one (CAS: 1596809-16-3): Recent Advances and Applications

5,7-Dichloro-3-methylisoquinolin-1(2H)-one (CAS: 1596809-16-3) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. Recent studies have explored its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activities, and potential applications in treating various diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 5,7-Dichloro-3-methylisoquinolin-1(2H)-one as a scaffold for designing kinase inhibitors. The compound demonstrated selective inhibition against specific protein kinases involved in inflammatory pathways, suggesting its potential as a lead compound for anti-inflammatory drugs. The study utilized molecular docking and in vitro assays to validate its binding affinity and inhibitory effects.

Another recent publication in Bioorganic & Medicinal Chemistry Letters highlighted the compound's utility in synthesizing analogs with enhanced pharmacokinetic properties. The research team modified the core structure of 5,7-Dichloro-3-methylisoquinolin-1(2H)-one to improve its solubility and bioavailability, which are critical factors for drug development. The analogs exhibited promising activity against cancer cell lines, particularly in models of breast and lung cancer.

Furthermore, a 2024 preclinical study explored the neuroprotective effects of 5,7-Dichloro-3-methylisoquinolin-1(2H)-one derivatives in neurodegenerative diseases such as Alzheimer's and Parkinson's. The derivatives were found to reduce oxidative stress and inhibit amyloid-beta aggregation, key pathological features of these conditions. These findings open new avenues for developing small-molecule therapies targeting neurodegenerative disorders.

In addition to its therapeutic potential, 5,7-Dichloro-3-methylisoquinolin-1(2H)-one has also been investigated for its role in chemical biology. A recent study demonstrated its use as a fluorescent probe for detecting reactive oxygen species (ROS) in cellular environments. This application could provide valuable tools for studying oxidative stress-related diseases and screening antioxidant compounds.

Despite these promising developments, challenges remain in optimizing the compound's safety profile and efficacy. Future research directions may include structure-activity relationship (SAR) studies to refine its biological activity and reduce off-target effects. Collaborative efforts between academia and industry will be essential to translate these findings into clinically viable therapeutics.

In conclusion, 5,7-Dichloro-3-methylisoquinolin-1(2H)-one (CAS: 1596809-16-3) represents a versatile compound with broad applications in drug discovery and chemical biology. Its unique structural features and biological activities make it a valuable candidate for further investigation. Continued research into its mechanisms of action and therapeutic potential will likely yield significant advancements in the treatment of inflammatory diseases, cancer, and neurodegenerative disorders.